Cas no 1361605-65-3 (5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1361605-65-3
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923194
• Update Time: 2025-06-08

5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-8-2-1-3-9(15)13(8)7-4-10(16)11(17-6-7)5-12(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： XJHJEOBKTPPMJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CN=C(CC(=O)O)C(=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2

Additional information on 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid

Introduction to 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid (CAS No. 1361605-65-3)

5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid (CAS No. 1361605-65-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dichlorophenyl group and a fluoropyridine moiety, which contribute to its potential therapeutic applications. The compound's molecular formula is C₁₄H₉Cl₂FNO₂, and it has a molecular weight of approximately 327.13 g/mol.

The synthesis of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid involves several steps, including the formation of the dichlorophenyl and fluoropyridine intermediates. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical properties, 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid is a white crystalline solid with a melting point ranging from 148 to 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various analytical and biological assays.

The biological activity of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it exhibited significant analgesic effects in animal models of pain, suggesting its potential as a novel therapeutic agent for inflammatory diseases and pain management.

The mechanism of action of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid is believed to involve multiple pathways. One key mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses. By inhibiting NF-κB activation, the compound can reduce the expression of pro-inflammatory genes and thereby mitigate inflammatory responses. Another potential mechanism involves the interaction with specific receptors or enzymes involved in pain signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for conditions such as rheumatoid arthritis, osteoarthritis, and chronic pain.

Beyond its therapeutic applications, 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid has also been investigated for its use as a research tool in chemical biology and drug discovery. Its unique structural features make it an excellent candidate for structure-activity relationship (SAR) studies, which aim to identify key functional groups responsible for its biological activity. By modifying these functional groups, researchers can develop more potent and selective analogs with improved pharmacological profiles.

In conclusion, 5-(2,6-Dichlorophenyl)-3-fluoropyridine-2-acetic acid (CAS No. 1361605-65-3) represents an important molecule with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural characteristics and promising biological activities make it an attractive target for further investigation and development as a therapeutic agent for various inflammatory diseases and pain conditions.